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dioxolane-4-carboxylate

Cat. No.: B045585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isopropylidene glycerates, most notably 2,2-dimethyl-1,3-dioxolane-4-methanol, commonly

known as solketal, are versatile compounds derived from the reaction of glycerol with acetone.

[1] As a derivative of glycerol, a renewable and biocompatible resource, solketal is recognized

for its biodegradability and low toxicity, positioning it as a "green" chemical in various industries.

[2] Its applications are extensive, ranging from use as a solvent and plasticizer in industrial

settings to a key component in pharmaceutical, cosmetic, and personal care products.[2][3][4]

In drug development, it serves as a valuable pharmaceutical excipient for solubilizing and

suspending active ingredients and as a chiral building block for complex organic synthesis.[5]

[6]

This guide provides a comparative analysis of isopropylidene glycerates, focusing on their

performance as pharmaceutical excipients and as precursors for biologically active derivatives.

Isopropylidene Glycerol (Solketal) as a Pharmaceutical
Excipient
Solketal's properties, such as high solvency, chemical stability, and miscibility with water and

most organic solvents, make it an effective excipient in pharmaceutical formulations.[1] It is

particularly useful as a solvent or co-solvent to enhance the solubility and bioavailability of
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poorly water-soluble drugs.[5] Its performance can be compared with other common

pharmaceutical solvents like propylene glycol and glycerol.

Below is a workflow for utilizing a solubilizing agent in drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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